Cas no 166445-47-2 (Cyclo[N-methyl-L-alanyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-(3R)-3-hydroxy-N-methyl-L-leucyl-(2S)-2-aminobutanoyl-N-methylglycyl-N-methyl-L-alanyl-L-valyl](9CI))

• Product Name: Cyclo[N-methyl-L-alanyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-(3R)-3-hydroxy-N-methyl-L-leucyl-(2S)-2-aminobutanoyl-N-methylglycyl-N-methyl-L-alanyl-L-valyl](9CI)
• CAS No: 166445-47-2
• MF: C₅₃H₉₅N₁₁O₁₂
• MW: 1078.38791394234
• CID: 179299
• PubChem ID: 474051
• Update Time: 2025-04-19

Cyclo[N-methyl-L-alanyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-(3R)-3-hydroxy-N-methyl-L-leucyl-(2S)-2-aminobutanoyl-N-methylglycyl-N-methyl-L-alanyl-L-valyl](9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclo[N-methyl-L-alanyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-(3R)-3-hydroxy-N-methyl-L-leucyl-(2S)-2-aminobutanoyl-N-methylglycyl-N-methyl-L-alanyl-L-valyl](9CI)
• (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-[(1R)-1-hydroxy-2-methylpropyl]-1,4,7,10,12,15,18,19,24,25,28-undecamethyl-6,9-bis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31
• (MeLeu(3-OH)1, MeAla4,6)-CsA
• Cyclo(N-methyl-L-alanyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-(3R)-3-hydroxy-N-methyl-L-leucyl-(2S)-2-aminobutanoyl-N-methylglycyl-N-methyl-L-alanyl-L-valyl)
• DTXSID70168106
• 166445-47-2
• [MeLeu(3-OH)1, MeAla4,6]-CsA
• Cyclo[N-methyl-L-alanyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valyl-(3R)-3-hydroxy-N-methyl-L-leucyl-(2S)-2-aminobutanoyl-N-methylglycyl-N-methyl-L-alanyl-L-valyl]

• Inchi： 1S/C53H95N11O12/c1-23-36-49(72)58(16)26-39(65)59(17)34(14)46(69)57-40(29(6)7)52(75)60(18)35(15)45(68)54-32(12)44(67)55-33(13)48(71)61(19)37(24-27(2)3)50(73)62(20)38(25-28(4)5)51(74)63(21)41(30(8)9)53(76)64(22)42(47(70)56-36)43(66)31(10)11/h27-38,40-43,66H,23-26H2,1-22H3,(H,54,68)(H,55,67)(H,56,70)(H,57,69)/t32-,33+,34-,35-,36-,37-,38-,40-,41-,42-,43+/m0/s1
• InChI Key： NYSAITQCPAUWFK-RCSZOPDZSA-N
• SMILES： O[C@H](C(C)C)[C@H]1C(N[C@H](C(N(C)CC(N(C)[C@@H](C)C(N[C@H](C(N(C)[C@@H](C)C(N[C@@H](C)C(N[C@H](C)C(N(C)[C@H](C(N(C)[C@H](C(N(C)[C@H](C(N1C)=O)C(C)C)=O)CC(C)C)=O)CC(C)C)=O)=O)=O)=O)C(C)C)=O)=O)=O)CC)=O

Computed Properties

• Exact Mass: 1077.71675
• Monoisotopic Mass: 1077.716
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 76
• Rotatable Bond Count: 9
• Complexity: 2080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 279Ų

Experimental Properties

• Density: 1.038
• Boiling Point: 1256.8°Cat760mmHg
• Flash Point: 713.9°C
• Refractive Index: 1.465
• PSA: 278.8